1-(But-3-en-1-yl)cyclopentane-1-carbaldehyde

• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: 1-but-3-enylcyclopentane-1-carbaldehyde
• InChI: InChI=1S/C10H16O/c1-2-3-6-10(9-11)7-4-5-8-10/h2,9H,1,3-8H2
• InChI Key: VNVCVXLJGTYICW-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC1(CCCC1)C=O

Description

1-(But-3-en-1-yl)cyclopentane-1-carbaldehyde (CAS: 1936624-97-3) is a cyclopentane derivative featuring a formyl group at the 1-position and a but-3-enyl substituent. Its molecular formula is C₁₀H₁₆O, with a molecular weight of 152.23 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(But-3-en-1-yl)cyclopentane-1-carbaldehyde can be synthesized through several methods. One common approach involves the reaction of cyclopentanone with but-3-en-1-ylmagnesium bromide (Grignard reagent) followed by oxidation to form the aldehyde group. The reaction conditions typically include anhydrous solvents and controlled temperatures to ensure the desired product is obtained.

Industrial Production Methods: Industrial production of 1-(But-3-en-1-yl)cyclopentane-1-carbaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(But-3-en-1-yl)cyclopentane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The butenyl group can undergo electrophilic addition reactions, such as hydrohalogenation or hydration, to form different substituted products.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Hydrohalogenation using hydrogen halides (e.g., HBr) or hydration using water in the presence of an acid catalyst.

Major Products Formed:

Oxidation: 1-(But-3-en-1-yl)cyclopentane-1-carboxylic acid.

Reduction: 1-(But-3-en-1-yl)cyclopentane-1-methanol.

Substitution: Various substituted cyclopentane derivatives depending on the reagents used.

Scientific Research Applications

1-(But-3-en-1-yl)cyclopentane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block for designing new compounds.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways due to its reactive aldehyde group.

Medicine: Research into potential pharmaceutical applications, such as the development of new drugs or therapeutic agents, often involves this compound.

Industry: It is used in the production of specialty chemicals and materials, including fragrances and flavorings.

Mechanism of Action

The mechanism of action of 1-(But-3-en-1-yl)cyclopentane-1-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. This reactivity is exploited in biochemical assays and drug development to study enzyme inhibition and protein modification.

Comparison with Similar Compounds

1-(Naphthalen-2-yl)cyclopentane-1-carbaldehyde

• Molecular Formula : C₁₅H₁₅O
• Molecular Weight : 211.11 g/mol
• Key Features :
  • A naphthalene ring replaces the butenyl group, increasing aromaticity and conjugation.
  • Synthesized via nitrile reduction (NaH/ZnCl₂), yielding 82% with IR peaks at 2704 cm⁻¹ (formyl C–H) and 1714 cm⁻¹ (C=O) .
• Higher molecular weight (vs. 152.23 g/mol for the butenyl analog) reduces volatility.

(1S,3S)-3-Methylcyclopentane-1-carbaldehyde

• Molecular Formula : C₇H₁₂O
• Molecular Weight : 112.17 g/mol
• Key Features :
  • Contains a chiral methyl group at the 3-position, imparting stereochemical complexity .
  • Smaller substituent (methyl vs. butenyl) reduces steric hindrance.
• Comparison: Lower molecular weight increases volatility and solubility in nonpolar solvents. Stereochemistry enables enantioselective applications in catalysis or chiral drug synthesis.

1-(Chloromethyl)cyclopentane-1-carbaldehyde

• Molecular Formula : C₇H₁₁ClO
• Molecular Weight : 146.61 g/mol
• Key Features :
  • Chloromethyl group introduces electronegativity and reactivity toward nucleophilic substitution .
• Comparison :
  • Chlorine substituent enhances electrophilicity, facilitating cross-coupling reactions.
  • Lower thermal stability compared to the butenyl derivative due to C–Cl bond lability.

1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde

• Molecular Formula: Not explicitly stated (estimated C₁₀H₁₈O₂).
• Molecular Weight: Not provided.
• Key Features :
  • Hydroxypropan-2-yl group introduces hydrogen-bonding capability and polarity .
• Comparison: Hydroxyl group improves aqueous solubility but may complicate purification. Potential for oxidation of the alcohol to ketone under acidic conditions.

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Synthesis Yield	Notable Properties
1-(But-3-en-1-yl)cyclopentane-1-carbaldehyde	C₁₀H₁₆O	152.23	Aldehyde, alkene	N/A	Unsaturated chain for polymerization
1-(Naphthalen-2-yl)cyclopentane-1-carbaldehyde	C₁₅H₁₅O	211.11	Aldehyde, naphthalene	82%	High conjugation for UV applications
(1S,3S)-3-Methylcyclopentane-1-carbaldehyde	C₇H₁₂O	112.17	Aldehyde, chiral methyl	N/A	Stereochemical versatility
1-(Chloromethyl)cyclopentane-1-carbaldehyde	C₇H₁₁ClO	146.61	Aldehyde, chloromethyl	N/A	Electrophilic reactivity
1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde	~C₁₀H₁₈O₂	~170.25 (est.)	Aldehyde, hydroxyl	N/A	Enhanced polarity and solubility

Biological Activity

1-(But-3-en-1-yl)cyclopentane-1-carbaldehyde is an organic compound that has garnered attention for its potential biological activities, particularly in antimicrobial and anticancer research. This article explores its biological activity, mechanisms of action, and relevant research findings.

Overview of the Compound

Chemical Properties:

Property	Details
Molecular Formula	C8H12O
Molecular Weight	124.18 g/mol
IUPAC Name	1-but-3-enylcyclopentane-1-carbaldehyde
InChI	InChI=1S/C8H12O/c1-2-3-4-8(7-9)5-6-8/h2,7H,1,3-6H2
InChI Key	CBNDMCUWUUJVHY-UHFFFAOYSA-N
Canonical SMILES	C=CCCC1(CC1)C=O

The compound features a cyclopentane ring with an aldehyde functional group and a but-3-enyl substituent. The unique structural characteristics contribute to its reactivity and potential biological interactions.

Antimicrobial Properties

Research has indicated that 1-(But-3-en-1-yl)cyclopentane-1-carbaldehyde exhibits antimicrobial activity . Studies have shown its effectiveness against various bacterial strains, making it a candidate for further investigation in drug development. The aldehyde group is believed to facilitate interactions with microbial targets, potentially disrupting their cellular functions.

Anticancer Activity

The compound also shows promise in anticancer research . Preliminary studies suggest that it may induce apoptosis in cancer cell lines, which is critical for developing new cancer therapies. The mechanism of action appears to involve the formation of covalent bonds with nucleophilic sites in proteins and nucleic acids, leading to cell death.

The mechanism of action for 1-(But-3-en-1-yl)cyclopentane-1-carbaldehyde is primarily attributed to:

• Covalent Bond Formation: The aldehyde group can form covalent bonds with nucleophilic sites in biological molecules, leading to various biochemical effects.
• Strained Cyclopentane Ring: The inherent strain in the cyclopentane ring enhances reactivity, making it more likely to participate in chemical transformations that can affect biological systems.

Research Findings

Several studies have investigated the biological activity of this compound:

Case Study: Antimicrobial Efficacy

A study conducted by BenchChem evaluated the antimicrobial properties of 1-(But-3-en-1-yl)cyclopentane-1-carbaldehyde against common bacterial pathogens. The results indicated significant inhibition zones when tested against Staphylococcus aureus and Escherichia coli, suggesting a robust antimicrobial profile.

Case Study: Anticancer Potential

In another research effort, the compound was tested against various cancer cell lines, including MOLT-4 (leukemia) and A431 (skin cancer). The results showed IC50 values of 7 µM and 10 µM respectively, indicating potent cytotoxic effects. Notably, apoptosis was observed in A431 cells upon treatment with the compound, highlighting its potential as an anticancer agent .